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Compound of Interest

Compound Name: 2-Picenecarboxylic acid

Cat. No.: B14747725

An In-depth Guide for Researchers and Drug
Development Professionals

This whitepaper provides a detailed technical overview of 2-pyrenecarboxylic acid, a
fluorescent aromatic hydrocarbon that has garnered significant interest in various scientific
fields. This document consolidates key research findings, focusing on its synthesis,
physicochemical properties, and diverse applications, particularly in the realm of fluorescence
spectroscopy and as a molecular probe. Experimental protocols and quantitative data are
presented to serve as a practical resource for scientists and professionals in drug development
and materials science.

Core Properties of 2-Pyrenecarboxylic Acid

2-Pyrenecarboxylic acid is a derivative of pyrene, a polycyclic aromatic hydrocarbon (PAH). Its

rigid, planar structure and extensive 1t-conjugated system are responsible for its characteristic

fluorescence. The presence of the carboxylic acid group at the 2-position allows for its covalent
incorporation into other molecules, making it a versatile tool for fluorescent labeling.
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Property Value Reference
Molecular Formula C17H1002 [1112113114]
Molecular Weight 246.26 g/mol [11[2][3]
CAS Number 36428-96-3 [1][2][41[5]
Melting Point 326 °C [2]

Boiling Point (Predicted) 437.2+14.0 °C [2]

Density (Predicted) 1.411+0.06 g/cm3 [2]

pKa (Predicted) 4.20+£0.30 [2]

Synthesis of 2-Pyrenecarboxylic Acid

The synthesis of 2-pyrenecarboxylic acid is a critical aspect of its accessibility for research and
commercial applications. An efficient and scalable synthesis is paramount. A robust, three-step
process has been reported, affording the final product in a high overall yield.[6]

Synthetic Pathway Overview

Friedel-Crafts Acylation 1,2-Phthaloylpyrene Base-induced Cleavage 2-(1-Carb0xybenzoyl)pyrene)w»:)
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Caption: A high-level overview of the three-step synthesis of 2-pyrenecarboxylic acid from
pyrene.

Experimental Protocols

A practical, large-scale synthesis of 2-pyrenecarboxylic acid has been developed, with an
overall yield exceeding 70% from pyrene.[6] The key steps involve a Friedel-Crafts acylation,
followed by a base-induced Haller-Bauer cleavage and subsequent decarboxylation.

Step 1: Friedel-Crafts Acylation of Pyrene This initial step involves the reaction of pyrene with
phthalic anhydride under Friedel-Crafts conditions to yield 1,2-phthaloylpyrene.
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Step 2: Haller-Bauer Cleavage The intermediate, 1,2-phthaloylpyrene, undergoes a base-
induced cleavage. This reaction is a crucial step in forming the carboxylic acid functionality at
the desired position on the pyrene core.[6]

Step 3: Decarboxylation The final step is a decarboxylation reaction to yield the pure 2-
pyrenecarboxylic acid. The crude product is often purified by hot filtration in a suitable solvent

like toluene.[6]

A summary of reported synthesis conditions and yields is provided in the table below.

. . Reagents and ]
Starting Material . Yield Reference
Conditions

1. Phthalic anhydride,
Pyrene AlCIz2. KOH, 195-215 >70% overall [6]
°C3. Heat

Potassium tert-
butylate in 1,2-

2-Methylpyrene ) 87% [5]
dimethoxyethane/wate

r, reflux, 6h

Applications of 2-Pyrenecarboxylic Acid

The unique photophysical properties of the pyrene moiety make 2-pyrenecarboxylic acid a
valuable tool in various scientific disciplines. Its applications primarily stem from its use as a
fluorescent probe.

Fluorescent Probes in Chemistry and Biology

Pyrene and its derivatives are widely utilized as fluorescent probes due to their high
fluorescence quantum yield, low cytotoxicity, and excellent cell permeability.[7] The
fluorescence emission of pyrene is highly sensitive to the local environment, which allows for
the study of molecular interactions and dynamics.[8]

The carboxylic acid functionality of 2-pyrenecarboxylic acid enables its covalent attachment to
other molecules, such as proteins, nucleic acids, and polymers, without significantly altering its
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fluorescent properties. This makes it an ideal candidate for a fluorescent tag.

( Covalent Labeling
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Click to download full resolution via product page

Caption: Workflow illustrating the use of 2-pyrenecarboxylic acid as a fluorescent label for
biomolecules.

Materials Science

In materials science, 2-pyrenecarboxylic acid and its derivatives have been employed in the
development of novel functional materials. For instance, they can be used for the surface
modification of carbon nanotubes and graphene, imparting fluorescence to these materials and
enabling their use in various electronic and sensing applications.

Biological Activity

While the primary interest in 2-pyrenecarboxylic acid lies in its fluorescent properties, the
biological activities of related carboxylic acids have been noted. For example, 2-pyrrolidone-5-
carboxylic acid, produced by lactic acid bacteria, has demonstrated antimicrobial activity
against various spoilage bacteria.[9] However, at present, there is limited research available on
the specific biological activities of 2-pyrenecarboxylic acid itself.

Conclusion

2-Pyrenecarboxylic acid is a versatile and valuable compound in the fields of chemistry,
biology, and materials science. Its robust synthesis and unique photophysical properties make
it an excellent candidate for use as a fluorescent probe and for the development of advanced
functional materials. The detailed experimental protocols and compiled data in this whitepaper
are intended to facilitate further research and application of this intriguing molecule. As
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research progresses, it is anticipated that the full potential of 2-pyrenecarboxylic acid in areas
such as diagnostics, sensing, and optoelectronics will be realized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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